Isopropyl Acetate

• CAS No.: 108-21-4
• Product Name: Isopropyl Acetate
• Molecular Formula: C5H10O2; (CH3)2CHCOOCH3; C5H10O2
• Molecular Weight: 102.13 g/mol
• IUPAC Name: propan-2-yl acetate
• Standard InChI: InChI=1S/C5H10O2/c1-4(2)7-5(3)6/h4H,1-3H3
• Standard InChIKey: JMMWKPVZQRWMSS-UHFFFAOYSA-N
• SMILES: CC(C)OC(=O)C
• Canonical SMILES: CC(C)OC(=O)C
• Boiling Point: 190 to 196 °F at 743.3 mm Hg (NTP, 1992); 88.6 °C; 88.6 °C @ 760 MM HG; 89 °C; 194°F
• Colorform: Water-white liquid; Colorless liquid.
• Density: 0.874 at 68 °F (USCG, 1999); 0.8718 @ 20 °C/4 °C; Relative density (water = 1): 0.88; 0.856-0.862 (20°); 0.874; 0.87
• Flash Point: 36 °F (NTP, 1992); 2 °C (CLOSED CUP); 2 °C c.c.; 36°F
• Melting Point: -100.1 °F (NTP, 1992); -73.4 °C; -73.4°C; -73 °C; -100.1°F; -92°F
• Physical Description: Isopropyl acetate appears as a clear colorless liquid. Flash point 40°F. Vapors are heavier than air. Contact with the material may irritate skin, eyes or mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Used as a solvent.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; colourless, mobile liquid with a characteristic odour; Colorless liquid with a fruity odor.
• Description: Isopropyl acetate, also known as 2-acetoxypropane or CH3COOCH(CH3)2, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Isopropyl acetate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Isopropyl acetate has been primarily detected in saliva. Within the cell, isopropyl acetate is primarily located in the cytoplasm. Isopropyl acetate is a sweet, banana, and chemical tasting compound that can be found in a number of food items such as fats and oils, alcoholic beverages, pulses, and fruits. This makes isopropyl acetate a potential biomarker for the consumption of these food products.; Isopropyl acetate appears as a clear colorless liquid. Flash point 40°F. Vapors are heavier than air. Contact with the material may irritate skin, eyes or mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Used as a solvent.
• Solubility: 1 to 10 mg/mL at 68° F (NTP, 1992); 0.30 M; 30.9 mg/mL at 20 °C; SOL IN ACETONE, ETHANOL; MISCIBLE IN ETHYL ETHER; In water, 2.90X10+4 mg/l at 25 °C; Miscible with most of the common organic solvents: alcohols, ketones, esters, oils, hydrocarbons; Solubility in water, g/100ml at 20 °C: 31 (poor); miscible with alcohol, ether and fixed oils; slightly soluble in water; 3%
• Synonyms: Acetic Acid Isopropyl Ester; 1-Methylethyl Acetate; 2-Acetoxypropane; 2-Propyl Acetate; Isopropyl Acetate; Isopropyl Ethanoate; NSC 9295
• Vapor Density: 3.5 (NTP, 1992) (Relative to Air); 3.52 (Air= 1); Relative vapor density (air = 1): 3.5; 3.5
• Vapor Pressure: 1 mm Hg at -36.9 °F ; 100 mm Hg at 96.3° F; 760 mm Hg at 192.2° F (NTP, 1992); 60.37 mmHg; 60.37 mm Hg @ 25 °C; Vapor pressure, kPa at 17 °C: 5.3; 1 mmHg at -36.9°F, 100 mmHg at 96.3°F, 760 mmHg at 192.2°F; 42 mmHg
• PubChem Compound: 7915
• Last Modified: Nov 11 2021